Cas no 1104621-08-0 (4-(Hydrazine carbothioamido)butanoic acid)

• Product Name: 4-(Hydrazine carbothioamido)butanoic acid
• CAS No: 1104621-08-0
• MF: C₅H₁₁N₃O₂S
• MW: 177.224739313126
• CID: 2885342
• Update Time: 2023-08-10

4-(Hydrazine carbothioamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazine carbothioamido)butanoic acid
• 4-(Hydrazine carbothioamido)butanoic acid

• Inchi： 1S/C5H11N3O2S/c6-8-5(11)7-3-1-2-4(9)10/h1-3,6H2,(H,9,10)(H2,7,8,11)
• InChI Key： OPZFENKDBNOECL-UHFFFAOYSA-N
• SMILES： S=C(NN)NCCCC(=O)O

Computed Properties

• Exact Mass: 177.057
• Monoisotopic Mass: 177.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 120